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Compound of Interest

Compound Name: Diphenylacetic anhydride

Cat. No.: B154452

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Diphenylacetic anhydride (CAS
No. 1760-46-9), a versatile reagent in organic synthesis with applications in pharmaceutical
development. This document details its chemical and physical properties, safety information,
synthesis, and key reactions, presented in a format tailored for scientific professionals.

Chemical and Physical Properties

Diphenylacetic anhydride is a white to off-white crystalline solid. Its key physical and
chemical properties are summarized in the table below for easy reference.
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Property Value Reference(s)
CAS Number 1760-46-9 [1]
Molecular Formula C2sH2203 [1]
Molecular Weight 406.48 g/mol [2]
Melting Point 98.0 °C [1]
Boiling Point 556.7 °C at 760 mmHg [1]
Flash Point 268.4 °C [1]
Density 1.18 g/cm3 [1]
Solubility Soluble in organic solvents. [2]
InChi Key YZMRCMTTYLBDPD- 3]

UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C(C(=0)0C(
=0)C(C2=CC=CC=C2)C3=CC
=CC=C3)C4=CC=CC=C4

[3]

Safety and Hazard Information

Diphenylacetic anhydride is classified as a hazardous substance and should be handled with
appropriate personal protective equipment (PPE) in a well-ventilated fume hood.

Precautionary Statement
Codes

Hazard Statement Reference(s)

L P264, P280, P302+P352,
H315: Causes skin irritation [1]
P332+P313, P362

) P264, P280,
H319: Causes serious eye
o P305+P351+P338, [1]
irritation
P337+P313

Synthesis of Diphenylacetic Anhydride
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Diphenylacetic anhydride is typically synthesized from its corresponding carboxylic acid,
diphenylacetic acid. A common laboratory-scale method involves the dehydration of
diphenylacetic acid using a dehydrating agent such as acetic anhydride.

Experimental Protocol: Synthesis from Diphenylacetic
Acid

Materials:

Diphenylacetic acid

Acetic anhydride

Inert solvent (e.g., toluene)

Round-bottom flask with reflux condenser

Heating mantle

Magnetic stirrer
Procedure:

« In a round-bottom flask, dissolve diphenylacetic acid in a minimal amount of an inert solvent
like toluene.

e Add an excess of acetic anhydride to the solution.
o Fit the flask with a reflux condenser and heat the mixture to reflux with constant stirring.

o Monitor the reaction progress using a suitable analytical technique (e.g., Thin Layer
Chromatography).

e Once the reaction is complete, cool the mixture to room temperature.
* Remove the solvent and excess acetic anhydride under reduced pressure.

e The crude product can be purified by recrystallization from an appropriate solvent system.
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Note: This is a generalized protocol. The specific molar ratios, reaction time, and purification
method may require optimization for desired yield and purity.

Key Reactions and Applications in Drug
Development

Diphenylacetic anhydride is a valuable acylating agent, primarily used for the esterification of
alcohols and the amidation of amines. These reactions are fundamental in the synthesis of
various organic molecules, including active pharmaceutical ingredients (APIs).

Amidation of Amines

Diphenylacetic anhydride reacts with primary and secondary amines to form the
corresponding N-substituted diphenylacetamides. This reaction is a cornerstone for the
introduction of the diphenylacetyl group into molecules.

Experimental Protocol: Synthesis of N-Benzyl-2,2-
diphenylacetamide

Materials:

Diphenylacetic anhydride

Benzylamine

Aprotic solvent (e.g., dichloromethane, tetrahydrofuran)

Round-bottom flask

Magnetic stirrer

Separatory funnel

Procedure:

e Dissolve diphenylacetic anhydride in an aprotic solvent in a round-bottom flask.
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e Slowly add a stoichiometric amount of benzylamine to the solution while stirring at room
temperature. An excess of the amine can be used to act as a base to neutralize the
diphenylacetic acid byproduct.

o Continue stirring the reaction mixture at room temperature. The reaction progress can be
monitored by TLC.

o Upon completion, the reaction mixture is typically washed with a dilute acid solution (e.g., 1M
HCI) to remove any unreacted amine, followed by a wash with a saturated sodium
bicarbonate solution to remove the diphenylacetic acid byproduct.

e The organic layer is then dried over an anhydrous drying agent (e.g., NazS0Oa.), filtered, and
the solvent is removed under reduced pressure to yield the crude product.

e The crude N-benzyl-2,2-diphenylacetamide can be purified by recrystallization or column
chromatography.

Amine (e.g., Benzylamine)

Mixing in Aprotic Solvent Nucleophilic Acyl Substitution

Aqueous Washes (Acid & Base)

¥

Click to download full resolution via product page

Diagram 1: General workflow for the amidation of an amine using Diphenylacetic anhydride.

Esterification of Alcohols

The reaction of diphenylacetic anhydride with alcohols yields diphenylacetic esters. This is a
common method for protecting hydroxyl groups or for synthesizing ester-containing target
molecules.
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Experimental Protocol: Synthesis of Ethyl 2,2-
diphenylacetate

Materials:

Diphenylacetic anhydride

Ethanol

A base catalyst (e.g., pyridine or 4-dimethylaminopyridine, DMAP)

Anhydrous aprotic solvent (e.g., dichloromethane)

Round-bottom flask

Magnetic stirrer

Procedure:

In an anhydrous aprotic solvent, dissolve diphenylacetic anhydride and a catalytic amount
of a base like pyridine or DMAP.

« Slowly add ethanol to the reaction mixture at room temperature with stirring.
 Allow the reaction to proceed until completion, which can be monitored by TLC.

» The work-up procedure is similar to the amidation reaction, involving aqueous washes to
remove the catalyst and the diphenylacetic acid byproduct.

e The organic layer is dried, and the solvent is evaporated to obtain the crude ethyl 2,2-
diphenylacetate.

« Purification can be achieved through distillation or column chromatography.
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Diagram 2: Simplified reaction pathway for the esterification of an alcohol.

Application in Chiral Synthesis

While specific protocols for the use of diphenylacetic anhydride in chiral resolution are not
widely documented, aromatic anhydrides, in general, can be used as derivatizing agents for the
resolution of racemic amines. The resulting diastereomeric amides can then be separated by
chromatography. Diphenylacetic acid itself is known to be used in the synthesis of chiral
compounds, suggesting that the anhydride could serve as a more reactive precursor in such
synthetic routes.[2]

Signaling Pathways

Currently, there is no direct evidence in the scientific literature to suggest that Diphenylacetic
anhydride is involved in any specific biological signaling pathways. Its primary role is that of a
synthetic reagent in organic chemistry and drug discovery, rather than a biologically active
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molecule itself. Researchers may use it to synthesize novel compounds which are then
screened for their effects on various signaling pathways.

Conclusion

Diphenylacetic anhydride is a valuable and reactive acylating agent for the synthesis of
amides and esters. Its utility in the construction of complex molecules makes it a relevant tool
for researchers in organic synthesis and drug development. Proper handling and safety
precautions are essential when working with this compound. The experimental protocols
provided herein serve as a foundation for its application in the laboratory, with the
understanding that optimization is often necessary to achieve desired outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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